2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H20FN3O3/c1-28-18-8-2-15(3-9-18)10-11-23-20(26)13-25-14-24-19(12-21(25)27)16-4-6-17(22)7-5-16/h2-9,12,14H,10-11,13H2,1H3,(H,23,26)
• InChI Key: LLSFDYHDKVLMBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide, also known as FPEA, is a chemical compound that has been widely studied for its potential applications in scientific research. FPEA is a small molecule that has been shown to have various biochemical and physiological effects in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide is not fully understood, but it is believed to act by inhibiting specific enzymes involved in various biochemical pathways. 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation and pain. 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. This inhibition of HDAC activity may contribute to 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide's anticancer activity.
Biochemical and Physiological Effects
2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been shown to have various biochemical and physiological effects in laboratory experiments. It has been found to have anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has also been shown to have anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins that cause inflammation and pain. Additionally, 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has several advantages for use in laboratory experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. Additionally, 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been shown to have low toxicity and is well-tolerated in animal studies. However, there are also limitations to the use of 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Additionally, 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has poor solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for research on 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide. One area of interest is its potential as a treatment for cancer. Further studies are needed to determine its efficacy in different types of cancer and to identify the optimal dosing and administration regimens. Another area of interest is its potential as a treatment for neurodegenerative diseases. Studies are needed to determine its efficacy in animal models of these diseases and to identify the optimal dosing and administration regimens. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide and to identify its molecular targets.

Scientific Research Applications

2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been studied for its potential applications in scientific research. It has been shown to have various biochemical and physiological effects in laboratory experiments. 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been found to have anticancer activity and has been studied as a potential treatment for cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation. Additionally, 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide has been studied for its potential as a neuroprotective agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.